Cas no 887468-17-9 (8-benzyl-1,7-dimethyl-3-(prop-2-en-1-yl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione)

• Product Name: 8-benzyl-1,7-dimethyl-3-(prop-2-en-1-yl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
• CAS No: 887468-17-9
• MF: C₁₉H₁₉N₅O₂
• MW: 349.386463403702
• CID: 6456601
• Update Time: 2025-07-13

8-benzyl-1,7-dimethyl-3-(prop-2-en-1-yl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 8-benzyl-1,7-dimethyl-3-(prop-2-en-1-yl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
• 6-benzyl-4,7-dimethyl-2-prop-2-enylpurino[7,8-a]imidazole-1,3-dione

• Inchi： 1S/C19H19N5O2/c1-4-10-22-17(25)15-16(21(3)19(22)26)20-18-23(13(2)11-24(15)18)12-14-8-6-5-7-9-14/h4-9,11H,1,10,12H2,2-3H3
• InChI Key： ZZLGGTAVNQRQNF-UHFFFAOYSA-N
• SMILES： O=C1C2=C(N=C3N(C([H])([H])C4C([H])=C([H])C([H])=C([H])C=4[H])C(C([H])([H])[H])=C([H])N32)N(C([H])([H])[H])C(N1C([H])([H])C([H])=C([H])[H])=O

Additional information on 8-benzyl-1,7-dimethyl-3-(prop-2-en-1-yl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

Introduction to 8-Benzyl-1,7-Dimethyl-3-(Prop-2-en-1-yl)-1H,2H,3H,4H,8H-Imidazo[1,2-g]Purine-2,4-Dione (CAS No. 887468-17-9)

8-Benzyl-1,7-dimethyl-3-(prop-2-en-1-yl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione (CAS No. 887468-17-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of imidazopurines and is characterized by its unique structural features and potential biological activities. The compound's structure includes a benzyl group, two methyl groups, and a propenyl group attached to the imidazopurine core, which contributes to its diverse chemical properties and biological functions.

The synthesis of 8-benzyl-1,7-dimethyl-3-(prop-2-en-1-yl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione has been extensively studied due to its potential applications in drug discovery and development. Recent advancements in synthetic methodologies have enabled the efficient and scalable production of this compound. One notable approach involves the use of palladium-catalyzed cross-coupling reactions to introduce the benzyl and propenyl groups onto the imidazopurine scaffold. This method not only enhances the yield but also improves the purity of the final product.

In terms of biological activity, 8-benzyl-1,7-dimethyl-3-(prop-2-en-1-yl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione has shown promising results in various preclinical studies. Research has demonstrated that this compound exhibits potent anti-inflammatory and anti-cancer properties. For instance, studies have shown that it can effectively inhibit the activation of nuclear factor-kappa B (NF-κB), a key transcription factor involved in inflammation and cancer progression. Additionally, it has been reported to induce apoptosis in cancer cells by modulating specific signaling pathways.

The pharmacological profile of 8-benzyl-1,7-dimethyl-3-(prop-2-en-1-yl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione has also been investigated in detail. Preclinical data suggest that it has favorable pharmacokinetic properties, including good oral bioavailability and a long half-life. These characteristics make it an attractive candidate for further development as a therapeutic agent. Moreover, its low toxicity profile in animal models further supports its potential for clinical translation.

In the context of drug discovery and development, 8-benzyl-1,7-dimethyl-3-(prop-2-en-1-yl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione has been evaluated for its potential as a lead compound for various diseases. Ongoing clinical trials are exploring its efficacy in treating inflammatory disorders and certain types of cancer. Preliminary results from these trials have been encouraging and have highlighted the compound's potential as a novel therapeutic agent.

The structural diversity of imidazopurines has led to extensive research into their biological activities and therapeutic applications. 8-Benzyl-1,7-dimethyl-3-(prop-2-en-1-yl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione is one such derivative that has shown remarkable promise. Its unique combination of functional groups provides a foundation for further structural modifications to optimize its pharmacological properties and enhance its therapeutic potential.

In conclusion, 8-benzyl-1，7-dimethyl - 3 - (prop - 2 - en - 1 - yl) - 1 H， 2 H， 3 H， 4 H， 8 H - imidazo [ 1， 2 - g ] purine - 2， 4 - dione (CAS No. 887468 - 17 - 9) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structure and biological activities make it an important candidate for further investigation and development as a therapeutic agent for various diseases.